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Compound of Interest

Compound Name: OB-1-d3

Cat. No.: B15610474

Technical Guide on the Safe Handling of OB-1-d3

Disclaimer: No specific safety data sheet (SDS) is publicly available for OB-1-d3. This
document is based on the safety data for its non-deuterated analogue, Optical Brightener OB-1
(CAS No. 1533-45-5). The toxicological and hazardous properties of a deuterated compound
are generally considered to be equivalent to its non-deuterated counterpart. All precautions and
data presented herein should be applied when handling OB-1-d3.

This guide is intended for researchers, scientists, and drug development professionals,
providing a comprehensive overview of the safety data, handling precautions, and emergency
procedures for OB-1-d3.

Substance Identification and Properties

OB-1-d3 is the deuterated form of Optical Brightener OB-1, a fluorescent whitening agent. It is
a stable organic compound belonging to the benzoxazole class.[1][2] Due to its high heat
resistance and chemical stability, it finds use in various high-temperature applications, including
plastics and synthetic fibers.[1][2][3]

Table 1: Physicochemical Properties of Optical Brightener OB-1
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Property

Value

Source

Chemical Name

2,2'-(1,2-Ethenediyldi-4,1-

phenylene)bisbenzoxazole

[2]4]

CAS Number 1533-45-5 [4][5]16]
Molecular Formula C2sH18N202 [4115][6]
Molecular Weight 414.45 g/mol [5]
Bright yellow-green crystalline
Appearance [7]
powder
>300 °C (>572 °F); typicall
Melting Point oz Rpeal
350-355 °C
N Insoluble in water; soluble in
Solubility ] [7]
common organic solvents.[7]
. Stable under normal storage
Stability [41[6]

conditions.[4][6]

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS), Optical Brightener OB-1 is classified as an

irritant. The primary hazards are associated with skin, eye, and respiratory contact.

Table 2: GHS Hazard Summary

Category Classification Hazard Statement

) ) o H315: Causes skin irritation.[4]
Skin Corrosion/Irritation Category 2 5]

) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation.[4][5]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory)

H335: May cause respiratory

irritation.[5]
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Signal Word:Warning[4][5]
Hazard Pictogram:

lwsalt text

Safe Handling and Storage Protocols

Adherence to proper laboratory protocols is essential to minimize risk when working with OB-1-
d3.

Engineering Controls

e Work should be conducted in a well-ventilated area.[4][6]

e Use a local exhaust ventilation system or a chemical fume hood to prevent the dispersion of
dust.[4][5]

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[4][6]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or glasses with side-shields
conforming to EN166 or NIOSH standards.[5][6] A face shield may be required for larger
guantities or when there is a significant risk of dust generation.[4]

o Hand Protection: Wear chemical-resistant protective gloves (e.qg., nitrile rubber). Gloves must
be inspected before use, and proper removal techniques should be employed to avoid skin
contact.[4][5][6]

» Skin and Body Protection: Wear protective clothing, such as a lab coat, to prevent skin
exposure.[4] For larger scale operations, protective boots may be necessary.[4]

e Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH-approved
dust respirator should be worn.[4][8]

Handling Procedures
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Avoid contact with skin, eyes, and clothing.[4][6]

Avoid the formation and inhalation of dust.[5][6][8]

Wash hands thoroughly after handling the material and before breaks.[4][5]

Use non-sparking tools and take precautionary measures against static discharge, as dry
powders can build static electricity.[8]

Storage Conditions

e Store in a cool, dry, and dark place.[4]

o Keep containers tightly closed and properly labeled.[4][5][6]

» Store away from incompatible materials, particularly strong oxidizing agents.[4]
Experimental and Emergency Protocols

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate Personnel: Cordon off the area and restrict access to non-essential personnel.[5]

[6]
o Ventilate the Area: Ensure the area is well-ventilated.

o Use Personal Protective Equipment: Wear the appropriate PPE as described in section 3.2.

[51[6]
e Containment and Cleanup:
o Avoid creating dust.[5][6]

o Carefully sweep or shovel the spilled material into a suitable, airtight container for
disposal.[5][6]

o Clean the contaminated surface thoroughly.[6]
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e Environmental Precautions: Prevent the product from entering drains or surface waters.[4][5]

[8]

First-Aid Measures
o General Advice: If you feel unwell, seek medical advice and show the safety data sheet to

the attending physician.[5][6]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
provide artificial respiration and consult a physician.[5][6]

e In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water. If
skin irritation occurs, seek medical attention.[4][5][6] Remove contaminated clothing and
wash it before reuse.[4][6]

e In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15
minutes, also under the eyelids.[4][5][6] Remove contact lenses if present and easy to do.
Continue rinsing. If eye irritation persists, get medical advice/attention.[4][5]

« If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Seek medical advice if you feel unwell.[5][6]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

e Specific Hazards: Decomposition upon combustion may produce hazardous and toxic
fumes, including carbon oxides (CO, COz2) and nitrogen oxides (NOx).[4][5]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[4][6]

Visual Workflow Diagrams

The following diagrams illustrate key safety and handling workflows for OB-1-d3.
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1. Preparation & PPE

~

Confirm work area is well-ventilated
(Fume hood preferred)

Don appropriate PPE:

- Safety Goggles
- Lab Coat
- Nitrile Gloves
- J
f 2. Chemical Handling h

Weigh OB-1-d3 carefully
to minimize dust generation

Transfer powder to reaction vessel
inside the ventilated area

\-

J
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3. Cleanupv& Disposal

with appropriate solvent

G)econtaminate surfaces)

Dispose of waste in a sealed,
labeled container

Gemove PPE correct@

GNash hands thorough@
-

J

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling OB-1-d3 Powder.
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Wear PPE

Contain & Clean

. Gently sweep powder .
G’revent spread to drains {mo a labeled waste container, Clean spill area

Don:

- Respirator
- Goggles
- Gloves

- Lab Coat

Assess Situation
(Evacuate immediate areeHlert supervisor and colleagues

Click to download full resolution via product page

Caption: Emergency Response Protocol for an OB-1-d3 Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. welltchemicals.com [welltchemicals.com]
. mayzo.com [mayzo.com]

. stobec.com [stobec.com]

1
2
3
e 4. basparmarket.com [basparmarket.com]
5. chemicalbook.com [chemicalbook.com]
6. opticalwhitener.com [opticalwhitener.com]
7. Optical brightener ob-1 solubility - Raytop Chemical [raytopoba.com]
8. additivesforpolymer.com [additivesforpolymer.com]

« To cite this document: BenchChem. [OB-1-d3 safety data sheet and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610474#0ob-1-d3-safety-data-sheet-and-handling-
precautions]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15610474?utm_src=pdf-body-img
https://www.benchchem.com/product/b15610474?utm_src=pdf-body
https://www.benchchem.com/product/b15610474?utm_src=pdf-custom-synthesis
https://welltchemicals.com/blog/the-complete-guide-to-optical-brightener-ob-1-in-2024/
https://mayzo.com/optical-brighteners/benetex-ob-1.html
https://www.stobec.com/DATA/PRODUIT/1538~v~data_8475.pdf
https://basparmarket.com/wp-content/uploads/2022/01/%D8%AF%DB%8C%D8%AA%D8%A7-%D8%B4%DB%8C%D8%AA-%D8%A7%D9%BE%D8%AA%DB%8C%DA%A9%D8%A7%D9%84-%D8%A8%D8%B1%D8%A7%DB%8C%D8%AA%D9%86%D8%B1-OB1.pdf
https://www.chemicalbook.com/msds/Optical-brightener-OB-1.pdf
https://opticalwhitener.com/wp-content/uploads/2020/02/Eastobrite-OB-1-Optical-Brightener-OB-1-CAS-1533-45-5-FBA-393-msds.pdf
https://www.raytopoba.com/Optical-brightener-ob-1-solubility_197.html
https://www.additivesforpolymer.com/wp-content/uploads/2019/10/optical-brightener-Uvitex-OB-msds-baoxu-chemical.pdf
https://www.benchchem.com/product/b15610474#ob-1-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15610474#ob-1-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15610474#ob-1-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15610474#ob-1-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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